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Compound of Interest

Compound Name:
4-aminobenzo[c][1,2]oxaborol-

1(3H)-ol

CAS No.: 1285533-08-5

Cat. No.: B595747

Get Quote

Focus Compound: 4-aminobenzo[c]oxaborol-1(3H)-ol and its Analogs

Introduction: The Oxaborole Class and a Novel
Mechanism of Action
The emergence of antifungal resistance and the limited number of available drug classes

necessitate the exploration of novel chemical scaffolds with unique mechanisms of action.[1][2]

The oxaboroles represent a significant advancement in antifungal therapy. These boron-

containing heterocyclic compounds possess a novel mechanism of action that circumvents

common resistance pathways.[3]

This guide focuses on the practical application of oxaboroles, specifically using 4-

aminobenzo[c]oxaborol-1(3H)-ol and its well-studied, FDA-approved analog Tavaborole

(AN2690, 5-fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole), in foundational antifungal

susceptibility assays.[4] Tavaborole was approved for the topical treatment of onychomycosis,

a fungal infection of the nail typically caused by dermatophytes such as Trichophyton rubrum or
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Trichophyton mentagrophytes.[4][5] Its unique mode of action and low molecular weight

contribute to its efficacy and ability to penetrate the dense keratin of the nail plate.[6][7]

The protocols detailed herein are designed for researchers, scientists, and drug development

professionals to reliably evaluate the in vitro activity of this compound class against relevant

fungal pathogens. Methodologies are grounded in standards set forth by the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST).[8][9][10][11]

Scientific Foundation: Mechanism of Action
Unlike azoles and polyenes, which target the fungal cell membrane's ergosterol pathway,

oxaboroles inhibit protein synthesis.[1][6][12][13] This distinct mechanism makes them effective

against a wide range of fungi and reduces the likelihood of cross-resistance with other

antifungal classes.[14][15]

The specific target is the fungal leucyl-tRNA synthetase (LeuRS), an essential enzyme

responsible for attaching the amino acid leucine to its corresponding transfer RNA (tRNALeu)

during protein synthesis.[5][16][17] The oxaborole compound, through its boron atom, forms a

stable adduct with the terminal adenosine of tRNALeu within the editing site of the LeuRS

enzyme.[16] This adduct effectively traps the tRNA, preventing the catalytic cycle of the

enzyme and halting the production of charged leucyl-tRNALeu. The subsequent cessation of

protein synthesis leads to the arrest of fungal growth (fungistatic effect) and, at higher

concentrations, cell death (fungicidal effect).[16][17]

Tavaborole exhibits a high degree of selectivity, with a greater than 1,000-fold higher affinity for

the fungal LeuRS compared to its human counterpart, which provides a wide margin of safety.

[6]
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Caption: Mechanism of Oxaborole Antifungal Activity.

Application Protocol 1: Minimum Inhibitory
Concentration (MIC) Determination
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism after overnight incubation.[18] This protocol adapts the CLSI M38-A2

standard for broth microdilution testing of filamentous fungi.[19][20]

Principle
A standardized fungal inoculum is challenged with serial twofold dilutions of the oxaborole

compound in a 96-well microtiter plate. After a defined incubation period, the plates are read to

determine the lowest drug concentration that inhibits fungal growth.[19]

Materials and Reagents
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Reagent/Material Specifications

4-aminobenzo[c]oxaborol-1(3H)-ol or

Tavaborole
Analytical grade

Dimethyl Sulfoxide (DMSO) ACS grade, sterile

RPMI-1640 Medium (with L-glutamine, without

bicarbonate)
Powder or liquid, buffered with MOPS to pH 7.0

96-Well Microtiter Plates Sterile, flat-bottom

Fungal Strains
e.g., T. rubrum (ATCC MYA-4438), T.

mentagrophytes (ATCC MYA-4439)

Culture Media
Potato Dextrose Agar (PDA) or Sabouraud

Dextrose Agar (SDA)

Spectrophotometer Capable of reading at 530 nm

McFarland Standard 0.5 Standard

Sterile Saline 0.85% or 0.9% NaCl solution

Step-by-Step Methodology
Part A: Preparation of Fungal Inoculum

Culture Revival: Subculture the fungal isolate onto a PDA or SDA plate and incubate at 30-

35°C for 7-10 days until sporulation is evident.[19]

Spore Suspension: Gently flood the surface of the mature culture with sterile saline. Scrape

the surface with a sterile loop to dislodge the conidia.

Standardization: Transfer the suspension to a sterile tube. Allow heavy particles to settle for

3-5 minutes.[19] Adjust the turbidity of the supernatant to match a 0.5 McFarland standard by

adding sterile saline. This can be done visually or with a spectrophotometer (an absorbance

of 0.09 to 0.13 at 530 nm).

Working Inoculum: Dilute the standardized suspension 1:50 in RPMI-1640 medium to

achieve a final target concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL.[19]
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Part B: Preparation of Drug Dilution Plate

Stock Solution: Prepare a stock solution of the oxaborole compound at 1600 µg/mL in 100%

DMSO.[19]

Serial Dilutions: In a separate 96-well "mother" plate, perform serial twofold dilutions of the

drug in RPMI-1640 medium to create working solutions that are 2x the final desired

concentrations (e.g., from 128 µg/mL down to 0.125 µg/mL).

Assay Plate Preparation: Add 100 µL of the 2x drug dilutions to the corresponding wells of

the final assay plate.

Controls:

Growth Control: Add 100 µL of drug-free RPMI-1640 to at least one well.

Sterility Control: Add 200 µL of drug-free RPMI-1640 to at least one well (no inoculum will

be added).

Part C: Inoculation and Incubation

Inoculation: Add 100 µL of the working fungal inoculum to each well, except for the sterility

control well. This brings the final volume to 200 µL and dilutes the drug concentrations to

their final 1x values.

Incubation: Seal the plate or place it in a humidified chamber to prevent evaporation.

Incubate at 35°C for 96 hours for Trichophyton species.[19]

Reading and Interpreting Results
Visual Inspection: After incubation, visually examine the wells. The sterility control should be

clear, and the growth control should show distinct turbidity or a fungal mat.

MIC Determination: The MIC is the lowest concentration of the oxaborole that shows no

visible growth (or a significant reduction in growth, often ≥50% or ≥80% compared to the

growth control, depending on the specific endpoint definition).
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Expected MIC Values (Tavaborole)
The following data, compiled from regulatory filings and in vitro studies, provide a reference for

expected results against common dermatophytes.[20]

Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) MIC Range (µg/mL)

Trichophyton rubrum 4.0 8.0 1.0 - 8.0

Trichophyton

mentagrophytes
4.0 8.0 4.0 - 8.0

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of the isolates

tested, respectively.
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Caption: Workflow for Tavaborole MIC Determination.

Application Protocol 2: Time-Kill Curve Assay
Time-kill assays provide dynamic information about an antifungal agent's activity over time,

helping to distinguish between fungistatic (inhibiting growth) and fungicidal (killing) effects.[21]
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A standardized fungal inoculum is exposed to several concentrations of the oxaborole

compound (typically multiples of the MIC). At specified time points, aliquots are removed,

serially diluted, and plated to determine the number of viable colony-forming units (CFU/mL). A

plot of log₁₀ CFU/mL versus time illustrates the rate and extent of fungal killing.[21][22]

Materials and Reagents
In addition to the materials listed in Section 3.2, you will need:

Sterile glass or polypropylene tubes for the assay

Sterile microcentrifuge tubes for dilutions

Agar plates (PDA or SDA) for colony counting

Step-by-Step Methodology
Inoculum Preparation: Prepare a standardized fungal inoculum as described in Section 3.3

(Part A), but adjust the final working suspension in RPMI-1640 to approximately 1-5 x 10⁵

CFU/mL.[21][23]

Assay Setup:

Label sterile tubes for each test condition: Growth Control (no drug), and various drug

concentrations (e.g., 1x MIC, 4x MIC, 16x MIC).

Prepare the drug concentrations in a sufficient volume of RPMI-1640 (e.g., 10 mL per

tube).

Inoculation: Inoculate each tube (except a sterility control) with the fungal suspension to

achieve the target starting density of 1-5 x 10⁵ CFU/mL. Vortex gently to mix.

Time Zero (T₀) Sampling: Immediately after inoculation, remove an aliquot (e.g., 100 µL)

from each tube.

Serial Dilution and Plating:

Perform a tenfold serial dilution of the aliquot in sterile saline.
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Plate 100 µL from appropriate dilutions (e.g., those expected to yield 30-300 colonies)

onto SDA plates.

Expert Tip: It is crucial to validate that the amount of drug carried over during plating does

not inhibit growth on the agar. If carryover is a concern, techniques like membrane

filtration may be necessary.[23]

Incubation and Sampling: Incubate the assay tubes at 35°C, preferably with agitation.[23]

Repeat the sampling and plating process (steps 4-5) at subsequent time points (e.g., 2, 4, 8,

12, 24, and 48 hours).

Colony Counting: Incubate the SDA plates at 30-35°C for 48-72 hours, or until colonies are

visible and countable. Count the colonies on plates containing 30-300 CFUs.

Data Analysis:

Calculate the CFU/mL for each time point using the formula: CFU/mL = (Number of

colonies x Dilution factor) / Volume plated (mL)

Convert the CFU/mL values to log₁₀ CFU/mL.

Plot the mean log₁₀ CFU/mL against time (hours) for each concentration.

Interpreting Results
Fungistatic Activity: The drug prevents an increase in CFU/mL compared to the growth

control, but there is no significant reduction (<3-log₁₀) from the initial inoculum.

Fungicidal Activity: Defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the starting

inoculum.[24]
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Caption: Experimental Workflow for a Time-Kill Curve Assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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